Cas no 64289-70-9 (2-Naphthalenecarboxylic acid, 3-[(carboxymethyl)thio]-)

2-Naphthalenecarboxylic acid, 3-[(carboxymethyl)thio]- structure
64289-70-9 structure
Product Name:2-Naphthalenecarboxylic acid, 3-[(carboxymethyl)thio]-
CAS No:64289-70-9
MF:C13H10O4S
MW:262.281102657318
CID:1675611
Update Time:2024-08-30

2-Naphthalenecarboxylic acid, 3-[(carboxymethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylic acid, 3-[(carboxymethyl)thio]-
    • Inchi: 1S/C13H10O4S/c14-12(15)7-18-11-6-9-4-2-1-3-8(9)5-10(11)13(16)17/h1-6H,7H2,(H,14,15)(H,16,17)
    • InChI Key: COODLTPEOVQSDP-UHFFFAOYSA-N
    • SMILES: C1=C2C(C=CC=C2)=CC(SCC(O)=O)=C1C(O)=O

Computed Properties

  • Exact Mass: 262.03

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Predicted)
  • Melting Point: 230 °C(Solv: methanol (67-56-1); water (7732-18-5))
  • Boiling Point: 484.1±35.0 °C(Predicted)
  • PSA: 74.6
  • pka: 2.75±0.30(Predicted)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd